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Compound of Interest

Compound Name: Methyl-d3-amine hydrochloride

Cat. No.: B141914 Get Quote

For researchers, scientists, and drug development professionals, the safe and effective

handling of specialized chemical reagents is paramount. This guide provides essential,

immediate safety and logistical information for the use of Methyl-d3-amine hydrochloride, a

deuterated compound often utilized as a synthetic intermediate in pharmaceutical research.[1]

[2] Adherence to these procedures is critical for ensuring laboratory safety and maintaining the

integrity of your experiments.

Immediate Safety and Hazard Information
Methyl-d3-amine hydrochloride is a hygroscopic, crystalline solid that presents several

potential health hazards.[3] It is harmful if swallowed and can cause irritation to the skin, eyes,

and respiratory tract.[1][3][4] Understanding these risks is the first step in implementing robust

safety protocols.

Hazard Identification:
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Hazard Statement Classification Precautionary Statement

Harmful if swallowed[1][4]
Acute Toxicity, Oral (Category

4)

P301+P312: IF SWALLOWED:

Call a POISON CENTER or

doctor/physician if you feel

unwell.

Causes skin irritation[1][3][4] Skin Irritation (Category 2)

P302+P352: IF ON SKIN:

Wash with plenty of soap and

water.[5]

Causes serious eye irritation[1]

[4]
Eye Irritation (Category 2A)

P305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[5][6]

May cause respiratory

irritation[1][4]

Specific Target Organ Toxicity

— Single Exposure (Category

3), Respiratory System

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[6] P304+P340: IF

INHALED: Remove person to

fresh air and keep comfortable

for breathing.[6]

First Aid Measures:
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical aid.[3]

Skin Contact

Get medical aid. Flush skin with plenty of water

for at least 15 minutes while removing

contaminated clothing and shoes. Wash clothing

before reuse.[3]

Ingestion

Never give anything by mouth to an

unconscious person. Get medical aid. Do NOT

induce vomiting. If conscious and alert, rinse

mouth and drink 2-4 cupfuls of milk or water.[3]

Inhalation

Remove from exposure and move to fresh air

immediately. If not breathing, give artificial

respiration. If breathing is difficult, give oxygen.

Get medical aid.[3]

Operational Plan: From Receipt to Disposal
A systematic approach to handling Methyl-d3-amine hydrochloride will minimize risks and

ensure the compound's stability.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage. Store the compound in a tightly closed

container in a cool, dry, well-ventilated area away from incompatible substances such as strong

oxidizing agents and strong bases.[3] Due to its hygroscopic nature, protection from moisture is

critical.[3]

2. Engineering Controls and Personal Protective Equipment (PPE):

To minimize inhalation exposure, always handle Methyl-d3-amine hydrochloride in a well-

ventilated area, preferably within a laboratory fume hood.[5] Facilities should be equipped with

an eyewash station and a safety shower.[3]
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Recommended Personal Protective Equipment:

PPE Category Item Specifications and Use

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles.[3][7]

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[3]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile, neoprene).[8]

Inspect gloves before use and

dispose of them properly after

handling.[9]

Lab coat or protective clothing.

[3][7]
To prevent skin exposure.[3]

Respiratory Protection NIOSH-approved respirator.

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use.[3]

3. Handling and Weighing:

As a powdered chemical, care must be taken to avoid generating dust.[3] When weighing, do

so in an enclosed balance or a fume hood to contain any airborne particles.[10] Use a spatula

to transfer the powder and avoid pouring directly from the bottle.[10] Keep the container closed

when not in use.[10]

4. Preparation of Solutions:

When preparing solutions, work over a disposable bench cover to easily manage any spills.[10]

If a spill occurs, the cover can be carefully rolled up and disposed of as chemical waste.[10]

Always wear appropriate PPE, including a lab coat and gloves, to protect from splashes.[10]

Disposal Plan
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Proper disposal of Methyl-d3-amine hydrochloride and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

Waste Characterization and Segregation:

All waste containing Methyl-d3-amine hydrochloride, including unused product, contaminated

lab supplies (e.g., gloves, weigh boats, bench paper), and solutions, should be considered

hazardous waste. Keep this waste segregated from other laboratory waste streams.

Disposal Procedure:

Collect Waste: Place all solid waste contaminated with Methyl-d3-amine hydrochloride into

a designated, properly labeled, and sealed hazardous waste container. Liquid waste should

be collected in a separate, compatible, and clearly labeled container.

Labeling: The waste container must be clearly labeled with "Hazardous Waste" and the

chemical name: "Methyl-d3-amine hydrochloride".

Storage of Waste: Store the waste container in a designated satellite accumulation area that

is secure and away from incompatible materials.

Final Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor.[7] Do not dispose of this chemical down the drain or in the regular trash.[6]

While deuterated compounds may not have specific disposal regulations distinct from their non-

deuterated counterparts, they should be handled with the same level of care. The primary

concern for disposal is the chemical hazard of the amine hydrochloride, not the isotopic

labeling.

Workflow for Safe Handling
The following diagram outlines the key steps for the safe handling of Methyl-d3-amine
hydrochloride from receipt to disposal.
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Safe Handling and Disposal Workflow for Methyl-d3-amine hydrochloride
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Safe handling and disposal workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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